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Compound of Interest

Compound Name:
2-Amino-4,6-dimethylpyridine-3-

carboxamide

Cat. No.: B1266787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for 2-Amino-4,6-dimethylpyridine-3-carboxamide. The information is compiled from publicly

available safety data sheets and chemical databases to ensure a high standard of accuracy

and relevance for laboratory and research applications.

Chemical Identification
Identifier Value

IUPAC Name 2-amino-4,6-dimethylpyridine-3-carboxamide[1]

CAS Number 7144-20-9[1]

Molecular Formula C₈H₁₁N₃O[1]

Molecular Weight 165.19 g/mol [1]

PubChem CID 252216[1]

Hazard Identification and GHS Classification
2-Amino-4,6-dimethylpyridine-3-carboxamide is classified as a hazardous substance under

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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Researchers must be aware of the following hazard statements and handle the compound

accordingly.

GHS Pictogram:

alt text

Signal Word: Warning

Hazard Statements:

Code Statement Classification

H315 Causes skin irritation
Skin corrosion/irritation

(Category 2)[1]

H319 Causes serious eye irritation
Serious eye damage/eye

irritation (Category 2)[1]

H335 May cause respiratory irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk and ensure the safety of

laboratory personnel.

Personal Protective Equipment (PPE)
A standardized PPE workflow should be followed when handling 2-Amino-4,6-
dimethylpyridine-3-carboxamide.
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Preparation Donning Sequence Handling Doffing Sequence

Assess Risks Select Appropriate PPE Wear a lab coat Wear chemical-resistant gloves
(e.g., nitrile)

Handle compound in a
well-ventilated area or fume hood

Wear safety glasses with
side shields or goggles

Use a respirator if ventilation
is inadequate Remove gloves Remove eye protection Remove lab coat Wash hands thoroughly

Routes of Exposure & Immediate Actions

Exposure Occurs

Inhalation:
Move to fresh air.

Skin Contact:
Wash with plenty of water.

Eye Contact:
Rinse cautiously with water for several minutes.

Ingestion:
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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